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Compound of Interest

Compound Name: Pyrvinium

Cat. No.: B1237680

Essential Safety and Handling Guide for
Pyrvinium

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Pyrvinium. The following procedures are designed to ensure a safe
laboratory environment and minimize risks associated with this chemical.

Hazard Assessment

Pyrvinium pamoate is a chemical that requires careful handling due to its potential health
risks. According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Pyrvinium is associated with the following hazards[1][2][3]:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[1][2][3]

o Skin Irritation: Causes skin irritation.[1][2][3]
o Eye Irritation: Causes serious eye irritation.[1][2][3]
e Respiratory Irritation: May cause respiratory irritation.[1][2][3]

o Carcinogenicity: Suspected of causing cancer.[1][2][3]
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Quantitative Hazard Data

While specific occupational exposure limits (OELs) such as PEL or TLV have not been

established for Pyrvinium pamoate, the available toxicological data underscores the need for

caution[4].

Hazard Classification Category Statement
o H302: Harmful if swallowed[1]
Acute Toxicity (Oral) Category 4
[21[3]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin[1][2][3]
o ] H332: Harmful if inhaled[1][2]
Acute Toxicity (Inhalation) Category 4 3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1][2][3]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[1][2][3]
Lethal Concentration Value Species
LC50 (Dietary Administration) 600 ppm Mouse[5]

Personal Protective Equipment (PPE)

To minimize exposure, all personnel must wear appropriate PPE when handling Pyrvinium.

e Step 1: Hand Protection

o Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[6] Always inspect gloves

for tears or holes before use. After handling, remove gloves properly and wash hands
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thoroughly with soap and water.[2]

e Step 2: Eye and Face Protection

o Use safety goggles with side-shields that provide a complete seal around the eyes.[2] If
there is a splash hazard, a face shield should be worn in addition to goggles.

o Step 3: Body Protection

o Wear a fully buttoned lab coat or impervious clothing.[2] When handling larger quantities
or in situations with a high risk of contamination, a chemical-resistant apron or coveralls
should be used.

o Step 4: Respiratory Protection

o Handle Pyrvinium powder in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhaling dust.[2][6] If a fume hood is not available or if aerosol
generation is likely, a NIOSH-approved respirator is required.

Operational and Handling Plan
Adherence to proper handling procedures is critical to prevent contamination and exposure.
o Step 1: Preparation

o Read and understand the Safety Data Sheet (SDS) for Pyrvinium before beginning any
work.[6]

o Ensure an eyewash station and safety shower are readily accessible and have been
recently tested.[2][4]

o Work should be conducted in a designated area, such as a chemical fume hood, to control
airborne dust.[6]

e Step 2: Handling the Compound

o Avoid all direct contact with the substance.[4]
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o Do not eat, drink, or smoke in the laboratory area where Pyrvinium is handled.[2][4][7]
o Minimize dust generation during handling.[4]

o Keep the container tightly closed when not in use.[4][7]

e Step 3: Post-Handling

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[2][4]

o Decontaminate all work surfaces and equipment used. Surfaces can be scrubbed with
alcohol.[2]

o Remove and properly store or dispose of PPE. Contaminated clothing should be taken off
immediately and washed before reuse.[4][7]

Emergency Response Protocols
In the event of an exposure or spill, immediate and appropriate action must be taken.
e Step 1: In Case of Skin Contact

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[31[4]
o Remove any contaminated clothing and wash it before wearing it again.[4]
o Seek medical attention if irritation develops or persists.[4]

e Step 2: In Case of Eye Contact

o

Immediately flush the eyes with large amounts of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[2][3]

o

Remove contact lenses if present and easy to do so.[2]

o

Seek immediate medical attention from an ophthalmologist.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1237680?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-A0293/Pyrvinium-pamoate-SDS-MedChemExpress.pdf
https://aksci.com/sds/X7305_SDS.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-pyrvinium-pamoate-salt-hydrate-en/
https://aksci.com/sds/X7305_SDS.pdf
https://aksci.com/sds/X7305_SDS.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-pyrvinium-pamoate-salt-hydrate-en/
http://file.medchemexpress.com/batch_PDF/HY-A0293/Pyrvinium-pamoate-SDS-MedChemExpress.pdf
https://aksci.com/sds/X7305_SDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-A0293/Pyrvinium-pamoate-SDS-MedChemExpress.pdf
https://aksci.com/sds/X7305_SDS.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-pyrvinium-pamoate-salt-hydrate-en/
https://cdn.caymanchem.com/cdn/msds/31546m.pdf
https://aksci.com/sds/X7305_SDS.pdf
https://aksci.com/sds/X7305_SDS.pdf
https://aksci.com/sds/X7305_SDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-A0293/Pyrvinium-pamoate-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/31546m.pdf
http://file.medchemexpress.com/batch_PDF/HY-A0293/Pyrvinium-pamoate-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/TW/de/sds/SIGMA/P0027?userType=anonymous
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Step 3: In Case of Inhalation
o Move the individual to fresh air immediately.[2][4]

o If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial
respiration (avoiding mouth-to-mouth).[2][4]

o Seek immediate medical attention.[4]
o Step 4: In Case of Ingestion
o Rinse the mouth thoroughly with water.[2][4]
o Do NOT induce vomiting.[2][4]
o Seek immediate medical attention and show the SDS to the medical professional.[3][4]

o Step 5: Spill Response

[e]

Evacuate personnel from the immediate area.

o

Ensure the area is well-ventilated. Avoid breathing in any dust.[2]

[¢]

Wear full PPE, including respiratory protection, during cleanup.

[¢]

For dry spills, carefully sweep up or vacuum the material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[4]

[e]

Prevent the spilled material from entering drains or waterways.[2][6]

Disposal and Storage Plan

o Storage:

o Store Pyrvinium in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

[7]

o The material is light-sensitive and should be protected from light.[6]
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o Store locked up and away from incompatible materials such as strong oxidizing agents.[3]

[4]

e Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2][4][6]

o Do not dispose of Pyrvinium with household garbage or allow it to enter the sewage

system.[3]

o Contaminated packaging should be treated as hazardous waste and disposed of

accordingly.[2][4]

Mechanism of Action: Wnt Signaling Pathway
Inhibition

Pyrvinium has been identified as a potent inhibitor of the Wnt signaling pathway by activating
Casein Kinase 1a (CK1a).[5] This pathway is crucial in cell differentiation and development.

The diagram below illustrates the canonical Wnt pathway and the point of inhibition by

Pyrvinium.

‘Wnt ON State

‘Wnt OFF State
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Caption: Wnt signaling pathway and the inhibitory role of Pyrvinium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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